4-Ethyl-1,2-oxazol-3-amine

• IUPAC Name: 4-ethyl-1,2-oxazol-3-amine
• InChI: InChI=1S/C5H8N2O/c1-2-4-3-8-7-5(4)6/h3H,2H2,1H3,(H2,6,7)
• InChI Key: HXUGVRAVZOPLQR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CON=C1N
• Molecular Formula: C5H8N2O
• Molecular Weight: 112.13 g/mol
• CAS RN: 1498793-09-1

Description

4-Ethyl-1,2-oxazol-3-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound with the molecular formula C5H8N2O and a molecular weight of 112.13 g/mol. This compound has a unique structure that makes it a valuable tool in scientific research.

Scientific Research Applications

Antimicrobial Applications

• Antimicrobial Polymers : Poly(2-alkyl-1,3-oxazoline)s, synthesized with terminal quaternary ammonium groups, exhibit significant antimicrobial potential against bacteria like Staphylococcus aureus. This highlights the compound's role in developing antibacterial materials (Waschinski & Tiller, 2005).

Synthetic Chemistry and Drug Development

• Hybrid Molecule Synthesis : Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing a 1,3-oxazol(idin)e nucleus were synthesized, showing antimicrobial, antilipase, and antiurease activities. This underscores the compound's versatility in synthesizing biologically active molecules (Başoğlu et al., 2013).
• Cascade Synthesis : Efficient synthesis of ethyl 3-amino-5-oxoisoxazolidine-4-carboxylate derivatives was developed, showcasing the compound's importance in organic synthesis and medicinal chemistry (Li et al., 2017).

Polymer Science

• Functional Polymers : Research into poly(ethylene imine)-based hydrogels indicates the compound's utility in binding and releasing DNA, pointing to its potential applications in gene therapy and drug delivery systems (Englert et al., 2014).

Coordination Chemistry

• Complex Formation : Studies on coordination geometries with bis(4-amino-3-ethyl-1,2,4-triazole-5-thione) complexes of various metals like Mn, Fe, Co, Ni, Cu, and Zn reveal the compound's significance in coordination chemistry, potentially leading to new materials or catalysts (Kajdan et al., 2000).